Cas no 37637-55-1 ((3-amino-4-nitro-phenyl)methanol)

• Product Name: (3-amino-4-nitro-phenyl)methanol
• CAS No: 37637-55-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD18389932
• CID: 296995
• PubChem ID: 45121111
• Update Time: 2025-04-19

(3-amino-4-nitro-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-amino-4-nitro-
• 5-Hydroxymethyl-2-nitroaniline
• (3-amino-4-nitrophenyl)methanol
• (3-amino-4-nitro-phenyl)methanol
• Benzenemethanol, 3-amino-4-nitro-
• CS-16405
• SCHEMBL572190
• CS-0097047
• MFCD18389932
• AKOS017518176
• SY246034
• 3-Amino-4-nitrobenzyl alcohol
• PB42681
• DTXSID60669132
• P20149
• 37637-55-1
• DB-086966

• MDL： MFCD18389932
• Inchi： 1S/C7H8N2O3/c8-6-3-5(4-10)1-2-7(6)9(11)12/h1-3,10H,4,8H2
• InChI Key： RJWFCFBJYSMGLQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 89.39